Cas no 1183758-22-6 (1-(Cyclopropylmethyl)-1h-1,2,4-triazol-3-amine)

• Product Name: 1-(Cyclopropylmethyl)-1h-1,2,4-triazol-3-amine
• CAS No: 1183758-22-6
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 5713047
• PubChem ID: 60911320
• Update Time: 2025-06-08

1-(Cyclopropylmethyl)-1h-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(CYCLOPROPYLMETHYL)-1H-1,2,4-TRIAZOL-3-AMINE
• 1183758-22-6
• LNXFAZSWEAGRLL-UHFFFAOYSA-N
• EN300-783358
• 1-Cyclopropylmethyl-1H-[1,2,4]triazol-3-ylamine
• SCHEMBL2359609
• 1H-1,2,4-Triazol-3-amine, 1-(cyclopropylmethyl)-
• 1-(Cyclopropylmethyl)-1h-1,2,4-triazol-3-amine

• Inchi： 1S/C6H10N4/c7-6-8-4-10(9-6)3-5-1-2-5/h4-5H,1-3H2,(H2,7,9)
• InChI Key： LNXFAZSWEAGRLL-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CC1CC1

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 331.3±25.0 °C(Predicted)
• pka: 4.93±0.12(Predicted)

Additional information on 1-(Cyclopropylmethyl)-1h-1,2,4-triazol-3-amine

Introduction to 1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine (CAS No. 1183758-22-6)

1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine, also known by its CAS number 1183758-22-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine make it an intriguing candidate for various drug development efforts.

The chemical structure of 1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine consists of a triazole ring substituted with a cyclopropylmethyl group at the 1-position and an amino group at the 3-position. The triazole ring is a five-membered heterocyclic compound with two nitrogen atoms and three carbon atoms. This ring system is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets.

The cyclopropylmethyl substituent adds a unique dimension to the molecule's properties. Cyclopropane rings are highly strained due to the small size of the ring, which can influence the conformational flexibility and reactivity of the molecule. This strain can also affect the compound's pharmacokinetic properties, such as solubility and metabolic stability. The combination of the triazole ring and the cyclopropylmethyl group in 1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine results in a molecule with a balanced profile of biological activity and physicochemical properties.

In recent years, 1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine has been studied for its potential as an antifungal agent. Triazoles are well-known for their antifungal properties, and compounds like fluconazole and itraconazole have been widely used in clinical settings. Research has shown that 1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine exhibits potent antifungal activity against a range of fungal pathogens, including Candida species and Aspergillus species. The mechanism of action involves inhibition of lanosterol 14α-demethylase (CYP51), an enzyme essential for fungal cell membrane synthesis.

Beyond its antifungal properties, 1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine has also shown promise in other therapeutic areas. For instance, studies have explored its potential as an antiviral agent against various viral infections. The compound has demonstrated activity against human immunodeficiency virus (HIV) by inhibiting viral replication through mechanisms that are still under investigation. Additionally, there is growing interest in its use as an antiparasitic agent due to its ability to interfere with parasitic enzymes and pathways.

The pharmacokinetic profile of 1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine is another important aspect that has been extensively studied. In vitro and in vivo experiments have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacokinetic behavior. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 1-(Cyclopropylmethyl)-1H-1,2,4-triazol-3-amine (CAS No. 1183758-22-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as an antifungal, antiviral, or antiparasitic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.